4-(4-Fluorophenoxy)butanenitrile
Overview
Description
4-(4-Fluorophenoxy)butanenitrile is a chemical compound with the molecular formula C10H10FNO and a molecular weight of 179.19 . It is used in proteomics research .
Synthesis Analysis
The synthesis of compounds similar to 4-(4-Fluorophenoxy)butanenitrile, such as (2R)-2-[4-(4-cyano-2-fluorophenoxy)phenoxy]butylpropanoate (CyB), has been reported. The synthesis involved a chemoenzymatic route with enantioselective transesterification using Candida antarctica lipase B (Novozym 435). The optimal conditions for the transesterification were acetonitrile as the organic solvent, n-butanol as the acyl donor, a water activity (aw) of 0.11, a reaction temperature of 45°C, and a shaking rate of 200 rpm .Molecular Structure Analysis
The molecular structure of 4-(4-Fluorophenoxy)butanenitrile is defined by its molecular formula, C10H10FNO .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving 4-(4-Fluorophenoxy)butanenitrile .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(4-Fluorophenoxy)butanenitrile, such as its melting point, boiling point, and density, are not clearly defined in the available literature .Scientific Research Applications
- 4-(4-Fluorophenoxy)butanenitrile is utilized in proteomics studies. Researchers employ it as a reagent to label proteins or peptides for mass spectrometry-based analyses. Its fluorophore properties allow for sensitive detection and quantification of proteins in complex biological samples .
- Cyhalofop-butyl , a derivative of 4-(4-fluorophenoxy)butanenitrile, serves as an herbicide. It selectively targets grassy weeds in crops like rice and wheat. The compound disrupts lipid biosynthesis pathways in plants, leading to weed death .
Proteomics Research
Agrochemicals and Herbicides
Mechanism of Action
Safety and Hazards
The safety data sheet for a similar compound, 4-(4-Fluorophenoxy)benzoic Acid, indicates that it may cause serious eye irritation, may be harmful if swallowed, and is very toxic to aquatic life . It is recommended to avoid breathing mist, gas, or vapors, avoid contact with skin and eyes, use personal protective equipment, and ensure adequate ventilation .
Future Directions
properties
IUPAC Name |
4-(4-fluorophenoxy)butanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c11-9-3-5-10(6-4-9)13-8-2-1-7-12/h3-6H,1-2,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKAVNVYGDUPOOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCCC#N)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorophenoxy)butanenitrile | |
CAS RN |
24115-22-8 |
Source
|
| Record name | 4-(4-fluorophenoxy)butanenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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